Cas no 2137700-35-5 ([2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine)

• Product Name: [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine
• CAS No: 2137700-35-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6484206
• PubChem ID: 165455670
• Update Time: 2025-10-28

[2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-715407
• 2137700-35-5
• [2-methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine
• [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine

• Inchi： 1S/C11H20N2O2/c1-10(3-4-10)9(14)13-5-6-15-11(2,7-12)8-13/h3-8,12H2,1-2H3
• InChI Key： HJSLKMKFWQNHHF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1(C)CN)C(C1(C)CC1)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine

Professional Introduction to [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine (CAS No. 2137700-35-5)

[2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137700-35-5, represents a novel class of molecules that exhibit promising biological activities. Its molecular structure incorporates several key features, including a morpholine ring, a methyl group, and a 1-methylcyclopropanecarbonyl moiety, which collectively contribute to its distinctive chemical behavior and potential therapeutic applications.

The morpholine ring in [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine plays a crucial role in determining its pharmacological properties. Morpholine derivatives are well-known for their ability to enhance the solubility and bioavailability of pharmaceutical compounds, making them valuable in drug design. The presence of the 1-methylcyclopropanecarbonyl group further contributes to the compound's complexity and reactivity, enabling it to participate in various chemical transformations that may be exploited in synthetic chemistry and drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine. Preliminary studies have suggested that this compound may possess inhibitory effects on certain enzymes and receptors, making it a candidate for treating various diseases. For instance, research has indicated that it could interact with targets involved in inflammatory pathways, potentially offering therapeutic benefits in conditions such as arthritis or autoimmune disorders. Additionally, its structural features suggest that it might have applications in the development of antiviral or anticancer agents.

The synthesis of [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine involves a series of well-designed chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the functionalization of the morpholine core, followed by the introduction of the methyl and 1-methylcyclopropanecarbonyl groups. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

The pharmacokinetic properties of [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine are also of great interest. Studies have begun to explore how this compound is metabolized in vivo and how it distributes within different tissues. Understanding these processes is crucial for determining its efficacy and safety profile. Initial data suggest that the compound may exhibit favorable pharmacokinetic characteristics, such as good absorption and moderate excretion rates, which could make it an attractive candidate for clinical development.

One of the most exciting aspects of [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine is its potential for further derivatization. By modifying its structure, researchers can explore new biological activities and optimize its pharmacological properties. This flexibility makes it an invaluable scaffold for drug discovery efforts. The combination of computational modeling and experimental validation is being used to identify promising derivatives that could enhance its therapeutic potential.

The impact of [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine extends beyond academic research. Its development represents a significant step forward in the quest for novel pharmaceuticals that can address unmet medical needs. As more data becomes available on its biological activity and pharmacokinetics, it is likely that this compound will attract further investment from both academic institutions and pharmaceutical companies. The ongoing research efforts are expected to yield insights that could influence future drug design strategies.

In conclusion, [2-Methyl-4-(1-methylcyclopropanecarbonyl)morpholin-2-yl]methanamine (CAS No. 2137700-35-5) is a fascinating compound with a rich structural framework and diverse potential applications in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile tool for drug discovery, while its promising biological activities suggest it could play a role in treating various diseases. As research continues to uncover more about this molecule, it is poised to make significant contributions to the field of medicinal chemistry.